N-(4-chlorobenzoyl)-4-[(2-chlorophenyl)sulfanyl]-3-pyridinesulfonamide

• Molecular Formula: C18H12Cl2N2O3S2
• Molecular Weight: 439.3 g/mol
• IUPAC Name: 4-chloro-N-[4-(2-chlorophenyl)sulfanylpyridin-3-yl]sulfonylbenzamide
• InChI: InChI=1S/C18H12Cl2N2O3S2/c19-13-7-5-12(6-8-13)18(23)22-27(24,25)17-11-21-10-9-16(17)26-15-4-2-1-3-14(15)20/h1-11H,(H,22,23)
• InChI Key: OIRHWFNNSHOTTH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)SC2=C(C=NC=C2)S(=O)(=O)NC(=O)C3=CC=C(C=C3)Cl)Cl

Description

N-(4-chlorobenzoyl)-4-[(2-chlorophenyl)sulfanyl]-3-pyridinesulfonamide, also known as CBPS, is a chemical compound that has gained attention in the scientific community due to its potential use in medicinal chemistry. CBPS has been studied for its mechanism of action and its biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Mechanism of Action

N-(4-chlorobenzoyl)-4-[(2-chlorophenyl)sulfanyl]-3-pyridinesulfonamide has been shown to inhibit the activity of carbonic anhydrase enzymes by binding to the active site of the enzyme. This binding prevents the enzyme from catalyzing the conversion of carbon dioxide and water to bicarbonate and protons, ultimately leading to a decrease in the production of bicarbonate ions and an increase in the concentration of protons.
Biochemical and Physiological Effects
The inhibition of carbonic anhydrase enzymes by N-(4-chlorobenzoyl)-4-[(2-chlorophenyl)sulfanyl]-3-pyridinesulfonamide has been shown to have a number of biochemical and physiological effects. For example, N-(4-chlorobenzoyl)-4-[(2-chlorophenyl)sulfanyl]-3-pyridinesulfonamide has been shown to decrease intraocular pressure in animal models of glaucoma, suggesting its potential use as a treatment for this condition. Additionally, N-(4-chlorobenzoyl)-4-[(2-chlorophenyl)sulfanyl]-3-pyridinesulfonamide has been shown to have anticonvulsant activity in animal models of epilepsy, indicating its potential use as a treatment for this condition as well.

Advantages and Limitations for Lab Experiments

N-(4-chlorobenzoyl)-4-[(2-chlorophenyl)sulfanyl]-3-pyridinesulfonamide has a number of advantages and limitations for use in lab experiments. One advantage is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Additionally, N-(4-chlorobenzoyl)-4-[(2-chlorophenyl)sulfanyl]-3-pyridinesulfonamide has been shown to be stable under a variety of conditions, making it suitable for use in a variety of experimental settings. However, one limitation of N-(4-chlorobenzoyl)-4-[(2-chlorophenyl)sulfanyl]-3-pyridinesulfonamide is its relatively low potency as a carbonic anhydrase inhibitor, which may limit its potential use in therapeutic applications.

Future Directions

There are a number of future directions for research on N-(4-chlorobenzoyl)-4-[(2-chlorophenyl)sulfanyl]-3-pyridinesulfonamide. One potential avenue of research is the development of more potent N-(4-chlorobenzoyl)-4-[(2-chlorophenyl)sulfanyl]-3-pyridinesulfonamide analogs that could be used as more effective carbonic anhydrase inhibitors. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(4-chlorobenzoyl)-4-[(2-chlorophenyl)sulfanyl]-3-pyridinesulfonamide, and to determine its potential use in the treatment of a variety of conditions, including glaucoma, epilepsy, and cancer.

Synthesis Methods

The synthesis of N-(4-chlorobenzoyl)-4-[(2-chlorophenyl)sulfanyl]-3-pyridinesulfonamide involves a multi-step process that begins with the reaction of 2-chloropyridine-3-sulfonic acid with thionyl chloride to form 2-chloropyridine-3-sulfonyl chloride. The resulting compound is then reacted with 2-chlorothiophenol and sodium hydride to form 2-chloro-4-[(2-chlorophenyl)sulfanyl]pyridine-3-sulfonic acid. Finally, the compound is reacted with 4-chlorobenzoyl chloride to form N-(4-chlorobenzoyl)-4-[(2-chlorophenyl)sulfanyl]-3-pyridinesulfonamide.

Scientific Research Applications

N-(4-chlorobenzoyl)-4-[(2-chlorophenyl)sulfanyl]-3-pyridinesulfonamide has been studied for its potential use in medicinal chemistry, specifically as a potential inhibitor of carbonic anhydrase enzymes. Carbonic anhydrase enzymes play a crucial role in the regulation of acid-base balance in the body, and their inhibition has been shown to have therapeutic potential for a variety of conditions, including glaucoma, epilepsy, and cancer.